5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H8F4N2O/c16-12-3-1-2-10(8-12)14-20-13(21-22-14)9-4-6-11(7-5-9)15(17,18)19/h1-8H
• InChI Key: YCSRAUJCWQWIJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=NC(=NO2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C15H8F4N2O
• Molecular Weight: 308.23 g/mol

Description

5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using specific methods and has shown promising results in scientific research, particularly in the areas of biochemistry and physiology.

Mechanism of Action

The mechanism of action of 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole involves its ability to undergo a photoinduced electron transfer (PET) process with ROS. This process leads to the formation of a highly fluorescent compound, which can be detected using various techniques such as fluorescence microscopy and spectroscopy.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has minimal cytotoxic effects on cells and tissues, making it a safe and reliable tool for studying ROS. This compound has also been shown to have a high selectivity towards ROS, allowing for accurate detection and quantification.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole in lab experiments is its ability to detect and quantify ROS in real-time. This compound is also highly sensitive and specific, allowing for accurate measurements of ROS levels. However, one of the limitations of using this compound is its relatively low quantum yield, which can affect the accuracy of measurements in low ROS concentrations.

Future Directions

There are several future directions for research on 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole. One potential direction is the development of new synthesis methods that can improve the yield and purity of the compound. Another direction is the use of this compound in studying the role of oxidative stress in various diseases, such as cancer and neurodegenerative disorders. Additionally, 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole can be used to develop new diagnostic tools for detecting ROS in patients with various diseases. Overall, the potential applications of this compound are vast, and further research is needed to fully explore its capabilities.
Conclusion:
In conclusion, 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole is a valuable compound that has shown promising results in scientific research. Its ability to detect and quantify ROS makes it a valuable tool for studying oxidative stress and its role in various diseases. Further research is needed to fully explore the potential applications of this compound and develop new synthesis methods that can improve its yield and purity.

Scientific Research Applications

5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole has been extensively studied for its potential applications in scientific research. One of the primary areas of research is its use as a fluorescent probe for detecting and quantifying reactive oxygen species (ROS) in cells and tissues. ROS are highly reactive molecules that can cause oxidative stress and damage to cells, leading to various diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases. The ability of 5-(3-fluorophenyl)-3-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole to detect ROS makes it a valuable tool for studying the role of oxidative stress in various diseases.